Cas no 151467-07-1 (2(1H)-Pyridinone, monohydrate)

• Product name: 2(1H)-Pyridinone, monohydrate
• CAS No: 151467-07-1
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 1324685
• PubChem ID: 22366125

2(1H)-Pyridinone, monohydrate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, monohydrate
• 1H-pyridin-2-one,hydrate
• Pyridin-2(1H)-one--water (1/1)
• SCHEMBL10940193
• 151467-07-1
• SCHEMBL7171316
• 2(1h)-pyridinone-water
• SCHEMBL14333714
• DTXSID50625222
• water 2-hydroxypyridine

• Inchi： InChI=1S/C5H5NO.H2O/c7-5-3-1-2-4-6-5;/h1-4H,(H,6,7);1H2
• InChI Key： DVIIZMBBOQEIQU-UHFFFAOYSA-N
• SMILES： C1=CC(=O)NC=C1.O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 60.6